Cas no 6131-90-4 (Sodium acetate trihydrate)

• Product Name: Sodium acetate trihydrate
• CAS No: 6131-90-4
• MF: C₂H₉O₅Na
• MW: 136.079632520676
• MDL: MFCD00071557
• CID: 46421
• PubChem ID: 23665404
• Update Time: 2026-03-17

Sodium acetate trihydrate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, sodium salt trihydrate
• SODIUM ACETATE 3H2O
• SODIUM ACETATE-3-HYDRATE
• SODIUM ACETATE TRIHYDRATE
• SODA CAUSTIC
• Natriumacetat-trihydrat
• sodiumethanoatetrihydrate
• SODIUM ACETATE TRI.HYD.
• SODIUM ACETATE TRIHYDRATE, HPLC GRADE
• Sodium acetate trihydrous
• Acetic acid
• Crystalline sodium acetate
• Acetic acid sodium salt trihydrate
• Acetic acid, sodium salt, trihydrate
• Thomaegelin
• Plasmafusin
• Tutofusin
• Natrium acetate-3-wasser
• 4550K0SC9B
• Sodium acetate [USP:JAN]
• Sodium acetate [USAN:JAN]
• Acetic acid, sodium salt trihydrate, 99+%, for biochemistry
• Sodium acetate (TN)
• sodium acetatetrihydrate
• Sodium acetate (USP)
• AcONa.3H2O
• natriumacetate trihydrate
• sodium acetate-trihydrate
• sodium acetate. trihydrate
• C2H9NaO5
• CH3CO2
• Sodium acetate solution
• sodium acetate
• Sodium acetate trihydrate

• MDL： MFCD00071557
• Inchi： 1S/C2H4O2.Na.3H2O/c1-2(3)4;;;;/h1H3,(H,3,4);;3*1H2/q;+1;;;/p-1
• InChI Key： AYRVGWHSXIMRAB-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C)=O.O.O.O
• BRN： 3732037

Computed Properties

• Exact Mass: 136.03500
• Monoisotopic Mass: 136.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Colorless transparent crystals or white solids.
• Density: 1,45 g/cm3
• Melting Point: 58 ºC
• Boiling Point: >400°C
• Flash Point: >250°C
• PH: 7.5-9.0 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 3 M at 20 °C, clear, colorless
• Water Partition Coefficient: 762 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, halogens.
• PSA: 67.82000
• LogP: -1.43670
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water and ether, slightly soluble in ethanol.
• Merck: 14,8571
• pka: 4.76 (acetic acid)(at 25℃)

Sodium acetate trihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：AJ4580000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store in cold storage.
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds